5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole

• IUPAC Name: 5-(4-nitrophenyl)-4-phenyl-2-thiophen-2-yl-1H-imidazole
• InChI: InChI=1S/C19H13N3O2S/c23-22(24)15-10-8-14(9-11-15)18-17(13-5-2-1-3-6-13)20-19(21-18)16-7-4-12-25-16/h1-12H,(H,20,21)
• InChI Key: CPZMFWUIZKEGNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(NC(=N2)C3=CC=CS3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H13N3O2S
• Molecular Weight: 347.4 g/mol

Description

5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole is a heterocyclic compound that has gained significant attention in scientific research due to its diverse biological activities. This compound is synthesized using various methods and has been found to have potential applications in drug discovery and development. In

Mechanism of Action

The mechanism of action of 5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting the activity of enzymes involved in various cellular processes such as DNA replication, protein synthesis, and cell division.
Biochemical and physiological effects:
5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and inhibit the replication of viruses. This compound has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole in lab experiments include its diverse biological activities, potential use in drug discovery and development, and its ability to inhibit the growth of cancer cells. However, the limitations of using this compound include its low solubility in water, which can affect its bioavailability, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole. These include exploring its potential use in combination with other anticancer drugs, investigating its mechanism of action, improving its solubility and bioavailability, and evaluating its toxicity in vivo. Additionally, further research can be conducted to explore the potential use of this compound in the treatment of bacterial and viral infections.
Conclusion:
In conclusion, 5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole is a heterocyclic compound that exhibits diverse biological activities and has potential applications in drug discovery and development. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is required to fully understand the potential of 5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole in various fields of research.

Scientific Research Applications

5-(4-nitrophenyl)-4-phenyl-2-(2-thienyl)-1H-imidazole has been found to exhibit various biological activities such as antitumor, antibacterial, antifungal, and antiviral properties. It has been extensively studied for its potential use in drug discovery and development. This compound has shown promising results in inhibiting the growth of cancer cells and has been found to have a synergistic effect when used in combination with other anticancer drugs.